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Compound of Interest

Compound Name: 1-Amino-2-methylpropan-2-ol

Cat. No.: B044913 Get Quote

Core Properties of 1-Amino-2-methylpropan-2-ol
This document provides the fundamental molecular properties of the chemical compound 1-
Amino-2-methylpropan-2-ol, a biochemical often used in research.

Molecular Data
The essential molecular information for 1-Amino-2-methylpropan-2-ol is summarized in the

table below. This data is critical for experimental design, stoichiometric calculations, and

analytical characterization.

Property Value Citations

Molecular Formula C₄H₁₁NO [1][2]

Molecular Weight 89.14 g/mol [1][3]

CAS Number 2854-16-2 [1][2]

Logical Relationship
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular identifiers.
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Caption: Relationship between compound and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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